Cas no 25517-05-9 (Ethanaminium,N,N-diethyl-N-methyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1))

Ethanaminium,N,N-diethyl-N-methyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1) structure
25517-05-9 structure
Product Name:Ethanaminium,N,N-diethyl-N-methyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1)
CAS No:25517-05-9
MF:C17H31IN2O
MW:406.34531712532
CID:267681
PubChem ID:64205
Update Time:2025-04-19

Ethanaminium,N,N-diethyl-N-methyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1) Chemical and Physical Properties

Names and Identifiers

    • Ethanaminium,N,N-diethyl-N-methyl-2-oxo-2-(tricyclo[3.3.1.13,7]dec-1-ylamino)-, iodide (1:1)
    • [2-(1-adamantylamino)-2-oxoethyl]-diethyl-methylazanium,iodide
    • Ammonium, ((1-adamantylcarbamoyl)methyl)diethylmethyl-, iodide
    • ((1-Adamantylcarbamoyl)methyl)diethylmethylammonium iodide
    • 25517-05-9
    • T 2236
    • Inchi: 1S/C17H30N2O.HI/c1-4-19(3,5-2)12-16(20)18-17-9-13-6-14(10-17)8-15(7-13)11-17;/h13-15H,4-12H2,1-3H3;1H
    • InChI Key: KDLLLGASDBRTQL-UHFFFAOYSA-N
    • SMILES: [I-].O=C(C[N+](C)(CC)CC)NC12CC3CC(CC(C3)C1)C2

Computed Properties

  • Exact Mass: 374.9051
  • Monoisotopic Mass: 406.148107
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 345
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 29.1

Experimental Properties

  • Boiling Point: °Cat760mmHg
  • Flash Point: °C
  • PSA: 31.17
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